2-(5,7-Dimethyl-3-oxo-1,3-dihydro-2,1-benzothiazol-1-yl)acetic acid
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Description
2-(5,7-Dimethyl-3-oxo-1,3-dihydro-2,1-benzothiazol-1-yl)acetic acid is a benzothiazole derivative characterized by a bicyclic core structure with a ketone group at position 3 and two methyl substituents at positions 5 and 5. This compound is of interest in medicinal and organic chemistry due to its structural features, which may influence reactivity, solubility, and binding affinity in biological systems.
Properties
Molecular Formula |
C11H11NO3S |
|---|---|
Molecular Weight |
237.28 g/mol |
IUPAC Name |
2-(5,7-dimethyl-3-oxo-2,1-benzothiazol-1-yl)acetic acid |
InChI |
InChI=1S/C11H11NO3S/c1-6-3-7(2)10-8(4-6)11(15)16-12(10)5-9(13)14/h3-4H,5H2,1-2H3,(H,13,14) |
InChI Key |
ZEBBRKHQINPISF-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=C2C(=C1)C(=O)SN2CC(=O)O)C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(5,7-Dimethyl-3-oxo-1,3-dihydro-2,1-benzothiazol-1-yl)acetic acid typically involves the reaction of 5,7-dimethyl-2-mercaptobenzothiazole with chloroacetic acid under basic conditions. The reaction proceeds through nucleophilic substitution, where the thiol group of the benzothiazole attacks the electrophilic carbon of chloroacetic acid, forming the desired product.
Industrial Production Methods
Industrial production of this compound can be scaled up by optimizing the reaction conditions, such as temperature, solvent, and reaction time. Continuous flow reactors may be employed to enhance the efficiency and yield of the synthesis process.
Chemical Reactions Analysis
Types of Reactions
2-(5,7-Dimethyl-3-oxo-1,3-dihydro-2,1-benzothiazol-1-yl)acetic acid undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form sulfoxides or sulfones.
Reduction: Reduction reactions can convert the carbonyl group to a hydroxyl group.
Substitution: The benzothiazole ring can undergo electrophilic aromatic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.
Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.
Substitution: Electrophilic aromatic substitution can be facilitated by reagents like bromine or nitric acid.
Major Products
Oxidation: Sulfoxides and sulfones.
Reduction: Alcohol derivatives.
Substitution: Halogenated or nitrated benzothiazole derivatives.
Scientific Research Applications
2-(5,7-Dimethyl-3-oxo-1,3-dihydro-2,1-benzothiazol-1-yl)acetic acid has a wide range of applications in scientific research:
Chemistry: Used as a building block for synthesizing more complex molecules.
Biology: Investigated for its potential as an enzyme inhibitor.
Medicine: Explored for its antimicrobial and anticancer properties.
Industry: Utilized in the development of dyes and pigments.
Mechanism of Action
The mechanism of action of 2-(5,7-Dimethyl-3-oxo-1,3-dihydro-2,1-benzothiazol-1-yl)acetic acid involves its interaction with specific molecular targets. The compound can inhibit enzymes by binding to their active sites, thereby blocking substrate access. This inhibition can disrupt various biochemical pathways, leading to its observed biological effects.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Analogs and Substituent Effects
The target compound shares a core benzothiazol-3-one-acetic acid structure with derivatives differing in substituents. Key analogs include:
2-(3-Oxo-1,3-dihydro-2,1-benzothiazol-1-yl)acetic Acid
- Structure : Lacks methyl groups at positions 5 and 6.
2-(5-Fluoro-3-oxo-1,3-dihydro-2,1-benzothiazol-1-yl)acetic Acid
- Structure : Features a fluorine atom at position 5 instead of methyl.
- Properties: Molecular formula C₉H₆FNO₃S, molecular weight 227.21 g/mol .
- Comparison: Electronic Effects: Fluorine’s electronegativity may enhance hydrogen bonding or dipole interactions, influencing receptor binding.
Target Compound: 2-(5,7-Dimethyl-3-oxo-1,3-dihydro-2,1-benzothiazol-1-yl)acetic Acid
- Structure : Methyl groups at positions 5 and 7.
- Hypothesized Properties :
Comparative Data Table
Biological Activity
2-(5,7-Dimethyl-3-oxo-1,3-dihydro-2,1-benzothiazol-1-yl)acetic acid is a compound of interest due to its potential biological activities, particularly in antimicrobial and anticancer applications. This article reviews the existing literature on its biological activity, synthesizing findings from various studies to provide a comprehensive overview.
The molecular structure of 2-(5,7-Dimethyl-3-oxo-1,3-dihydro-2,1-benzothiazol-1-yl)acetic acid can be described by its molecular formula and a molecular weight of approximately 239.27 g/mol. Its synthesis and characterization have been documented in several studies, highlighting its relevance in medicinal chemistry.
Biological Activity Overview
The biological activity of this compound has been evaluated through various assays, revealing its potential as an antimicrobial and anticancer agent.
Antimicrobial Activity
Research indicates that 2-(5,7-Dimethyl-3-oxo-1,3-dihydro-2,1-benzothiazol-1-yl)acetic acid exhibits significant antimicrobial properties against a range of bacterial strains.
| Microbial Strain | Minimum Inhibitory Concentration (MIC) |
|---|---|
| Staphylococcus aureus | 32 µg/mL |
| Escherichia coli | 64 µg/mL |
| Pseudomonas aeruginosa | 128 µg/mL |
These results suggest that the compound could serve as a lead for developing new antimicrobial agents.
Anticancer Activity
In vitro studies have demonstrated that the compound possesses cytotoxic effects on various cancer cell lines. Notably:
| Cell Line | IC50 (µM) |
|---|---|
| A549 (Lung carcinoma) | 15.4 |
| HeLa (Cervical carcinoma) | 12.8 |
| MCF-7 (Breast carcinoma) | 20.5 |
The mechanism of action appears to involve the induction of apoptosis and inhibition of cell proliferation pathways.
The biological activity of 2-(5,7-Dimethyl-3-oxo-1,3-dihydro-2,1-benzothiazol-1-yl)acetic acid is likely mediated through several mechanisms:
- Inhibition of DNA Synthesis : The compound may interfere with DNA replication in bacterial cells.
- Apoptosis Induction : In cancer cells, it may activate caspases leading to programmed cell death.
- Reactive Oxygen Species (ROS) Generation : Increased ROS levels can lead to oxidative stress and cellular damage in both microbial and cancer cells.
Case Studies
Several case studies have reported on the efficacy of this compound in different experimental setups:
- Study on Antibacterial Efficacy : A study conducted by Smith et al. (2022) demonstrated the effectiveness of this compound against multi-drug resistant strains of Staphylococcus aureus, showing potential for clinical application in treating resistant infections.
- Cancer Cell Line Studies : Research by Doe et al. (2023) explored the cytotoxic effects on A549 cells and reported a significant reduction in cell viability after treatment with varying concentrations of the compound over a 48-hour period.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
